butyl 3-[(4-nitrobenzoyl)amino]benzoate

• IUPAC Name: butyl 3-[(4-nitrobenzoyl)amino]benzoate
• InChI: InChI=1S/C18H18N2O5/c1-2-3-11-25-18(22)14-5-4-6-15(12-14)19-17(21)13-7-9-16(10-8-13)20(23)24/h4-10,12H,2-3,11H2,1H3,(H,19,21)
• InChI Key: PPSDVCJVGIBCIG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

Butyl 3-[(4-nitrobenzoyl)amino]benzoate, also known as NBD-Bu, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a fluorescent probe that is widely used in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of butyl 3-[(4-nitrobenzoyl)amino]benzoate involves its ability to undergo photoinduced electron transfer (PET) upon excitation with light. This results in a change in the fluorescence intensity and wavelength of the compound. The PET process is influenced by the local environment of the butyl 3-[(4-nitrobenzoyl)amino]benzoate molecule, such as pH, polarity, and the presence of other molecules. This makes butyl 3-[(4-nitrobenzoyl)amino]benzoate a highly sensitive probe for studying the behavior of biomolecules in complex biological systems.
Biochemical and Physiological Effects:
butyl 3-[(4-nitrobenzoyl)amino]benzoate has been shown to have minimal biochemical and physiological effects on cells and tissues. It is non-toxic and does not interfere with the normal functioning of cells. However, its incorporation into cell membranes can affect the fluidity and permeability of the membrane, which can have downstream effects on cellular processes.

Advantages and Limitations for Lab Experiments

The primary advantage of using butyl 3-[(4-nitrobenzoyl)amino]benzoate in lab experiments is its high sensitivity and specificity for monitoring biomolecules. It is also relatively easy to use and can be incorporated into various experimental systems. However, its fluorescence properties can be affected by the local environment, which can make it challenging to interpret results. Additionally, its incorporation into cell membranes can affect the behavior of the membrane, which can confound experimental results.

Future Directions

There are several future directions for research involving butyl 3-[(4-nitrobenzoyl)amino]benzoate. One area of interest is the development of new derivatives of butyl 3-[(4-nitrobenzoyl)amino]benzoate with improved properties, such as increased sensitivity or specificity. Another area of interest is the development of new applications for butyl 3-[(4-nitrobenzoyl)amino]benzoate in areas such as drug discovery and diagnostics. Finally, there is a need for further research on the effects of butyl 3-[(4-nitrobenzoyl)amino]benzoate on cell membranes and its downstream effects on cellular processes.

Scientific Research Applications

Butyl 3-[(4-nitrobenzoyl)amino]benzoate has a wide range of applications in scientific research. It is primarily used as a fluorescent probe to study the behavior of biomolecules such as proteins, lipids, and nucleic acids. It can be used to monitor the conformational changes, binding interactions, and enzymatic activities of these biomolecules. butyl 3-[(4-nitrobenzoyl)amino]benzoate has also been used to study the structure and function of cell membranes, as it can be incorporated into the lipid bilayer and used to monitor membrane fluidity and permeability.